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For Researchers, Scientists, and Drug Development Professionals

Introduction
NOSO-502 is a novel antibiotic belonging to the odilorhabdin class, which demonstrates a

unique mechanism of action by inhibiting bacterial protein synthesis.[1][2][3][4][5] It exhibits

potent activity against a range of Gram-negative bacteria, including multidrug-resistant (MDR)

strains of the Enterobacterales order.[5][6] Notably, NOSO-502 is effective against

carbapenem-resistant Enterobacteriaceae (CRE) that produce KPC, AmpC, or OXA enzymes,

as well as metallo-β-lactamases.[1][2][3][4][7] This document provides detailed protocols for

determining the Minimum Inhibitory Concentration (MIC) of NOSO-502, along with a summary

of its reported in vitro activity.

Mechanism of Action
NOSO-502 exerts its antibacterial effect by targeting the bacterial ribosome, thereby inhibiting

protein synthesis.[1][2][3][4][5] This novel mechanism allows it to bypass many existing

resistance pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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